Cas no 72269-62-6 (Phenol, 4-methyl-, aluminum salt)

Phenol, 4-methyl-, aluminum salt structure
72269-62-6 structure
Product Name:Phenol, 4-methyl-, aluminum salt
CAS No:72269-62-6
MF:C21H21AlO3
MW:348.371185064316
CID:544202
PubChem ID:19704458
Update Time:2025-04-19

Phenol, 4-methyl-, aluminum salt Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-methyl-, aluminum salt
    • Tris(4-methylphenoxy) aluminum
    • Aluminum p-cresoxide
    • 72269-62-6
    • DTXSID80993027
    • Aluminium tris(4-methylphenolate)
    • Phenol, 4-methyl-, aluminum salt (3:1)
    • Inchi: 1S/3C7H8O.Al/c3*1-6-2-4-7(8)5-3-6;/h3*2-5,8H,1H3;/q;;;+3/p-3
    • InChI Key: KILCCVQLHISVRW-UHFFFAOYSA-K
    • SMILES: [Al+3].[O-]C1C=CC(C)=CC=1.[O-]C1C=CC(C)=CC=1.[O-]C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 348.1306079g/mol
  • Monoisotopic Mass: 348.1306079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų
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